Cas no 102353-42-4 ((2-Methoxyethyl)thiourea)

• Product Name: (2-Methoxyethyl)thiourea
• CAS No: 102353-42-4
• MF: C₄H₁₀N₂OS
• MW: 134.199999332428
• MDL: MFCD00060469
• CID: 135419
• PubChem ID: 253661974
• Update Time: 2025-06-09

(2-Methoxyethyl)thiourea Chemical and Physical Properties

Names and Identifiers

• Thiourea,n-(2-methoxyethyl)-
• (2-Methoxyethyl)thiourea
• 2-methoxyethylthiourea
• 1-(2-Methoxyethyl)thiourea
• 1-(2-METHOXYETHYL)-2-THIOUREA
• (2-Methoxy-ethyl)-thiourea
• 2-Methoxyethyl thiourea
• XLJXJKHWLMYXBE-UHFFFAOYSA-N
• amino[(2-methoxyethyl)amino]methane-1-thione
• N-(2-Methoxyethyl)thiourea
• methoxyethylthiourea
• C4H10N2OS
• Thiourea, (2-methoxyethyl)-
• N-(2-Methoxyethyl)thiourea #
• N-[2-(methyloxy)ethyl]thiourea
• Thiourea, N-(2-methoxyethyl)-
• AKOS005198712
• 102353-42-4
• M2597
• EN300-05814
• FT-0682096
• DTXSID90365251
• FS-4342
• T71533
• J-503035
• CS-0150176
• MFCD00060469
• SCHEMBL1339167
• STL412552
• DB-018444

• MDL： MFCD00060469
• Inchi： 1S/C4H10N2OS/c1-7-3-2-6-4(5)8/h2-3H2,1H3,(H3,5,6,8)
• InChI Key： XLJXJKHWLMYXBE-UHFFFAOYSA-N
• SMILES： S=C(N)NCCOC

Computed Properties

• Exact Mass: 134.05100
• Monoisotopic Mass: 134.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 76.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.4
• XLogP3: -0.6

Experimental Properties

• Density: 1.133
• Melting Point: 74.0 to 78.0 deg-C
• Boiling Point: 216.8°Cat760mmHg
• Flash Point: 84.9°C
• Refractive Index: 1.532
• PSA: 79.37000
• LogP: 0.55720

(2-Methoxyethyl)thiourea Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds

Additional information on (2-Methoxyethyl)thiourea

Introduction to (2-Methoxyethyl)thiourea (CAS No. 102353-42-4)

(2-Methoxyethyl)thiourea, with the chemical formula C₅H₁₁NS, is a significant compound in the field of organic synthesis and pharmaceutical research. Its CAS number, 102353-42-4, uniquely identifies it in scientific literature and databases. This compound has garnered attention due to its versatile applications in synthesizing various bioactive molecules, including potential pharmacological agents.

The structure of (2-Methoxyethyl)thiourea features a thiourea moiety attached to a 2-methoxyethyl group. This configuration makes it a valuable intermediate in the preparation of more complex molecules. The thiourea part is known for its reactivity in forming coordination complexes with transition metals, which is a critical aspect in catalytic processes. Meanwhile, the 2-methoxyethyl group introduces polarity and solubility characteristics that enhance its utility in various chemical reactions.

In recent years, (2-Methoxyethyl)thiourea has been explored for its role in the development of novel therapeutic agents. Its derivatives have shown promise in targeting specific biological pathways, making it a subject of interest in medicinal chemistry. For instance, studies have indicated that modifications of the thiourea moiety can lead to compounds with enhanced binding affinity to biological targets, such as enzymes and receptors.

One of the most intriguing aspects of (2-Methoxyethyl)thiourea is its potential application in green chemistry. Researchers are investigating its use as a ligand in catalytic systems that promote environmentally friendly reactions. By leveraging its ability to form stable complexes with metals, this compound can facilitate reactions under milder conditions, reducing the need for harsh reagents and solvents.

The pharmaceutical industry has also been keen on exploring the therapeutic potential of derivatives of (2-Methoxyethyl)thiourea. Preliminary studies suggest that certain analogs may exhibit properties useful in treating neurological disorders, cancer, and infectious diseases. The versatility of this compound allows chemists to design molecules with tailored functionalities, enabling precise targeting of pathological processes.

From an academic perspective, (2-Methoxyethyl)thiourea serves as a model compound for understanding the behavior of thiourea derivatives in organic synthesis. Its reactivity patterns and structural features provide insights into the development of new synthetic methodologies. Additionally, its role in metal coordination chemistry highlights its importance in industrial applications, such as catalysis and material science.

The synthesis of (2-Methoxyethyl)thiourea itself is another area of active research. Chemists are continuously optimizing synthetic routes to improve yield and purity while minimizing byproduct formation. Advances in synthetic techniques have enabled the production of this compound on both laboratory and industrial scales, facilitating its use in various applications.

In conclusion, (2-Methoxyethyl)thiourea (CAS No. 102353-42-4) is a multifaceted compound with significant implications in pharmaceuticals, catalysis, and green chemistry. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop novel bioactive molecules and sustainable chemical processes. As scientific understanding progresses, the potential applications of this compound are likely to expand further, reinforcing its importance in modern chemical research.